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Compound of Interest

Compound Name: 5-Oxohexanenitrile

Cat. No.: B084432

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 5-
Oxohexanenitrile (CAS RN: 10412-98-3), a versatile intermediate in pharmaceutical and
agrochemical synthesis. Adherence to these guidelines is critical to ensure a safe laboratory
environment and minimize exposure risks.

Hazard Identification and Classification

5-Oxohexanenitrile is classified as a hazardous substance requiring careful handling. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following hazard identification:

Signal Word: Warning
Pictogram:

alt text

Hazard Statements:

o H302: Harmful if swallowed. [1]* H312: Harmful in contact with skin. [1]* H332: Harmful if
inhaled. [1] Precautionary Statements: A comprehensive list of precautionary statements can
be found in the safety data sheet (SDS) and includes recommendations for prevention,
response, storage, and disposal. Key preventative statements include P261 (Avoid breathing
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dust/fume/gas/mist/vapors/spray), P270 (Do not eat, drink or smoke when using this

product), and P280 (Wear protective gloves/protective clothing/eye protection/face

protection). [1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Oxohexanenitrile is fundamental to

its safe handling and use in experimental protocols.

Property Value Source
Molecular Formula CeHaNO PubChem
Molecular Weight 111.14 g/mol PubChem [1]
Appearance Colorless to pale yellow liquid CymitQuimica
Boiling Point 108 °C at 14 mmHg NIST WebBook
Solubility Soluble in organic solvents CymitQuimica
Flash Point Data not available

Density Data not available

Toxicological Data

While specific LD50 and LC50 values for 5-Oxohexanenitrile are not readily available in the

consulted literature, the GHS hazard classification indicates a significant risk of acute toxicity

via oral, dermal, and inhalation routes. All handling procedures should be conducted with the

assumption of high toxicity.

Safe Handling and Experimental Workflow

Strict adherence to the following handling procedures is mandatory to minimize exposure and

ensure laboratory safety.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before any handling of 5-Oxohexanenitrile to
determine the appropriate level of PPE. The following are minimum requirements:

e Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
integrity before each use.

» Body Protection: A laboratory coat, buttoned, is required. For larger quantities or procedures
with a higher risk of splashing, chemical-resistant aprons or coveralls are recommended.

o Respiratory Protection: All work with 5-Oxohexanenitrile should be conducted in a certified
chemical fume hood to avoid inhalation of vapors. If a fume hood is not available, a
respirator with an appropriate organic vapor cartridge is required.
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Storage and Disposal

o Storage: Store 5-Oxohexanenitrile in a tightly sealed, properly labeled container in a cool,
dry, and well-ventilated area. Keep it away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.

o Disposal: Dispose of waste 5-Oxohexanenitrile and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it
down the drain. Contact your institution's environmental health and safety department for
specific disposal procedures.

Emergency Procedures and First Aid

In the event of exposure, immediate action is crucial.

First Aid Measures

Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
_ breathing is difficult or has stopped, provide
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention. [2][3]

Immediately remove contaminated clothing and
) shoes. Flush the affected area with copious
Skin Contact .
amounts of water for at least 15 minutes. Seek

medical attention. [2][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention. [4]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion . . .
give anything by mouth to an unconscious

person. Seek immediate medical attention. [2][3]
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This guide is intended to provide a comprehensive overview of the safety and handling
precautions for 5-Oxohexanenitrile. It is not a substitute for a thorough review of the Safety
Data Sheet (SDS) and consultation with your institution's environmental health and safety
professionals. Always prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084432#5-oxohexanenitrile-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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